2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole

• IUPAC Name: 2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole
• InChI: InChI=1S/C16H16FN5OS/c1-23-12-3-2-4-13-14(12)20-16(24-13)22-7-5-21(6-8-22)15-11(17)9-18-10-19-15/h2-4,9-10H,5-8H2,1H3
• InChI Key: PQTZRNGVGCNQAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)C4=NC=NC=C4F
• Molecular Formula: C16H16FN5OS
• Molecular Weight: 345.4 g/mol
• CAS No.: 2640898-23-1

Description

2-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-4-methoxy-1,3-benzothiazole is a heterocyclic compound featuring a benzothiazole core substituted with a methoxy group at position 4 and a piperazine linker at position 2. The piperazine moiety is further functionalized with a 5-fluoropyrimidin-4-yl group.

Mechanism of Action

Target of Action

Similar compounds have been found to target an enzyme calleddihydroorotate dehydrogenase (DHODH) , which is involved in the production of pyrimidine. Pyrimidine is a crucial component for the synthesis of DNA.

Mode of Action

The compound interferes with the production of pyrimidine by blocking the DHODH enzyme. This blockage inhibits the synthesis of pyrimidine, thereby affecting the production of DNA.

Biochemical Pathways

The biochemical pathway affected by this compound is the pyrimidine synthesis pathway . By inhibiting the DHODH enzyme, the compound disrupts the production of pyrimidine, a key component of DNA. This disruption affects the normal functioning and multiplication of cells.

Result of Action

The inhibition of pyrimidine production by this compound prevents the multiplication and spreading of cells. This could potentially be used to control the growth of certain types of cells, such as cancer cells or infectious agents.

Biochemical Analysis

Biochemical Properties

Compounds with similar structures have been shown to interact with various enzymes and proteins. The nature of these interactions often involves binding to the active site of the enzyme or protein, potentially altering its function.

Cellular Effects

Similar compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

It may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.

Temporal Effects in Laboratory Settings

Similar compounds have been shown to have long-term effects on cellular function in in vitro or in vivo studies.

Dosage Effects in Animal Models

Similar compounds have been shown to have threshold effects and toxic or adverse effects at high doses.

Metabolic Pathways

Similar compounds have been shown to interact with various enzymes or cofactors, and to have effects on metabolic flux or metabolite levels.

Transport and Distribution

Similar compounds have been shown to interact with transporters or binding proteins, and to have effects on their localization or accumulation.

Subcellular Localization

Similar compounds have been shown to be directed to specific compartments or organelles due to targeting signals or post-translational modifications.

Comparison with Similar Compounds

Table 1: Core Structure and Substituent Comparison

Compound	Core Structure	Piperazine-Linked Group	Key Substituents
Target Compound	Benzothiazole	5-Fluoropyrimidin-4-yl	4-Methoxy
C1 (Methyl 4-(4-(2-Phenylquinoline-4-carbonyl)piperazin-1-yl)benzoate)	Quinoline	2-Phenylquinoline-4-carbonyl	Methyl ester (benzoate)
C2–C4 (Halogenated phenyl derivatives)	Quinoline	2-(4-Halophenyl)quinoline-4-carbonyl	4-Bromo (C2), 4-Chloro (C3), 4-Fluoro (C4)
C7 (Trifluoromethyl derivative)	Quinoline	2-(4-Trifluoromethylphenyl)quinoline-4-carbonyl	4-Trifluoromethyl

Key Observations :

• Core Heterocycle: The benzothiazole core in the target compound differs from the quinoline in C1–C5.
• Substituent Effects : The 5-fluoropyrimidin-4-yl group in the target compound introduces hydrogen-bonding capacity and polarity, contrasting with the halogenated or lipophilic groups (e.g., trifluoromethyl in C7) in the analogs. This may enhance solubility and target specificity compared to C2–C4 and C7 .

Functional Implications

Table 3: Hypothesized Bioactivity and Physicochemical Properties

Compound	LogP (Predicted)	Solubility (mg/mL)	Target Affinity (Hypothetical)
Target Compound	~2.5	Moderate (aqueous)	Kinase inhibition, DNA binding
C1 (Methyl ester)	~3.8	Low	Hydrophobic pocket binding
C4 (4-Fluorophenyl)	~3.2	Low	Enhanced membrane permeability
C7 (Trifluoromethyl)	~4.1	Very low	High lipophilicity-driven uptake

Analysis :

• The target compound’s 4-methoxy and fluoropyrimidine groups likely reduce LogP compared to C1–C7, improving aqueous solubility. This could enhance bioavailability relative to the more lipophilic quinoline analogs .